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Compound of Interest

Compound Name: 1-Bromo-1-butene

Cat. No.: B1587848

Essential Safety and Handling Guide for 1-Bromo-1-
butene

This guide provides critical safety, handling, and disposal protocols for 1-Bromo-1-butene,
tailored for laboratory professionals. Adherence to these procedures is essential for ensuring
personal safety and regulatory compliance.

Hazard Identification and Physicochemical Properties

1-Bromo-1-butene is a flammable liquid and vapor that can cause skin and eye irritation.[1][2]
It is crucial to handle this chemical with appropriate safety measures to prevent exposure and
accidents.

Property Value

Molecular Formula C4H7BIr[3]
Molecular Weight 135.004 g/mol [3]
Appearance Liquid

Highly flammable liquid and vapor[1][2], Causes
Hazards skin irritation[2][4], Causes serious eye

irritation[2][4], May cause respiratory irritation[4]

Incompatibilities Strong bases, Oxidizing agents[1]
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Personal Protective Equipment (PPE)

Appropriate PPE is mandatory to prevent exposure when handling 1-Bromo-1-butene. The
following table summarizes the recommended equipment.

Rationale and

Body Part PPE Recommendation o
Specifications
Conforming to OSHA 29 CFR
1910.133 or European
Chemical safety goggles or a Standard EN166 is necessary
Eyes/Face ) ]
face shield. to protect against splashes

and vapors that can cause

serious eye irritation.[1][5]

) ] ) ] Inspect gloves for integrity
Chemical-resistant, impervious
Hands before each use to prevent

gloves (e.g., Nitrile rubber). ]
skin contact.[5][6]

Flame-retardant lab coat or To protect skin from accidental
Body chemical-resistant protective splashes and contamination.[1]
clothing. [5]

Use in a well-ventilated area or
a chemical fume hood. A
NIOSH/MSHA or European
Respiratory Standard EN 149 approved To minimize the inhalation of
respirator may be required if harmful vapors.[4]
exposure limits are exceeded

or if irritation is experienced.[1]

[4]

Operational Plan: Step-by-Step Handling Protocol

A systematic approach is essential for the safe management of 1-Bromo-1-butene in the
laboratory.

Step 1: Preparation and Engineering Controls
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e Ensure an eyewash station and safety shower are readily accessible.[1]

e Conduct all work with 1-Bromo-1-butene inside a certified chemical fume hood to minimize
vapor inhalation.[5]

e Ensure all equipment is properly grounded and bonded to prevent static discharge, as
vapors can form explosive mixtures with air.[1][7]

e Remove all potential ignition sources, such as open flames, hot surfaces, and sparks, from
the handling area.[1][4] Use only non-sparking tools.[1][8]

Step 2: Chemical Handling
o Wear the appropriate PPE as detailed in the table above.
e When transferring the chemical, do so carefully to avoid splashing.

o Keep the container tightly closed when not in use to prevent the release of flammable
vapors.[1][4]

Step 3: Post-Handling Decontamination
» Wipe down the work surface and any contaminated equipment with an appropriate solvent.

» Properly remove and dispose of contaminated gloves and other disposable PPE in a
designated hazardous waste container.[5]

e Wash hands and any exposed skin thoroughly with soap and water after handling.[1]

Disposal Plan

The disposal of 1-Bromo-1-butene and associated waste must be handled as hazardous
material.

Step 1: Waste Segregation

» Designate a specific, clearly labeled waste container for halogenated organic liquids. This
container should be made of a compatible material.
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Step 2: Labeling and Storage

Affix a hazardous waste tag to the container as soon as the first drop of waste is added. The
label must include "Hazardous Waste," the full chemical name "1-Bromo-1-butene,” and the
approximate concentration and volume.[9]

Keep the waste container tightly closed except when adding waste.[9]

Store the sealed container in a designated, well-ventilated, and fire-resistant hazardous
waste accumulation area, away from ignition sources.[9]

Step 3: Final Disposal

o Arrange for waste pickup through your institution's Environmental Health and Safety (EHS)
office or a licensed hazardous waste disposal company.[9]

e The recommended disposal method is high-temperature incineration.[9]

Emergency Procedures

Spill Response:
Evacuate all non-essential personnel from the immediate area.
Eliminate all ignition sources.[7]

Wearing appropriate PPE, contain the spill using an inert absorbent material (e.g., sand,
silica gel).[1]

Collect the absorbed material using non-sparking tools and place it into a sealed container
for hazardous waste disposal.[1][7]

Ventilate the area and decontaminate the spill surface.
First-Aid Measures:

 In case of skin contact: Immediately remove all contaminated clothing and rinse the skin with
plenty of water.[1] If skin irritation occurs, seek medical attention.[1]
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 In case of eye contact: Rinse cautiously with water for several minutes. Remove contact
lenses if present and easy to do. Continue rinsing. If eye irritation persists, get medical
advice/attention.[1]

« If inhaled: Move the person to fresh air and keep them in a position comfortable for
breathing. Call a poison center or doctor if you feel unwell.[1]

e If swallowed: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical
attention.[5]

Process Visualization

The following diagram illustrates the logical workflow for the safe handling and disposal of 1-
Bromo-1-butene.
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Disposal

Workflow for Safe Handling of 1-Bromo-1-butene
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Caption: Workflow for Safe Handling of 1-Bromo-1-butene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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